Cas no 56304-45-1 (2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 56304-45-1
• CID: 4652072
• Update Time: 2025-06-08

2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carboxylic Acid
• 2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carboxylic acid

Introduction to 2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carboxylic acid (CAS No. 56304-45-1)

2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 56304-45-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the dihydropyridine family, a class of molecules known for their diverse biological activities and pharmacological applications. The structural features of this compound, particularly the presence of a thiophene ring and a carboxylic acid functional group, contribute to its unique chemical properties and potential therapeutic benefits.

The molecular structure of 2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carboxylic acid consists of a dihydropyridine core substituted with a thiophene moiety at the 6-position and a carboxylic acid group at the 3-position. This arrangement imparts specific electronic and steric properties to the molecule, making it a versatile scaffold for drug design. The thiophene ring, known for its aromatic stability and ability to participate in various hydrogen bonding interactions, enhances the compound's solubility and bioavailability. Additionally, the carboxylic acid group provides a site for further functionalization, allowing for the development of derivatives with enhanced pharmacological profiles.

In recent years, there has been growing interest in dihydropyridines due to their role as key intermediates in the synthesis of pharmaceuticals. 2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carboxylic acid has been studied for its potential applications in treating various diseases, including cardiovascular disorders, neurological conditions, and inflammatory diseases. The dihydropyridine moiety is particularly recognized for its calcium channel modulation properties, which are exploited in drugs like nifedipine and amlodipine used for hypertension treatment.

One of the most compelling aspects of 2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carboxylic acid is its ability to serve as a precursor for more complex pharmacophores. Researchers have leveraged this compound to develop novel analogs with improved efficacy and reduced side effects. For instance, modifications at the thiophene ring have been shown to enhance binding affinity to target proteins, while the carboxylic acid group can be used to introduce hydrophilic or lipophilic substituents tailored to specific biological pathways.

Recent studies have highlighted the therapeutic potential of 2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carboxylic acid in modulating enzyme activity and receptor interactions. Its structural motif has been found to interact with enzymes involved in metabolic pathways, suggesting applications in managing metabolic disorders such as diabetes and obesity. Additionally, its ability to cross the blood-brain barrier has opened avenues for treating central nervous system (CNS) disorders like epilepsy and Alzheimer's disease.

The synthesis of 2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the condensation of appropriately substituted acetylacetones with thiophene derivatives under controlled conditions. Subsequent cyclization and functional group transformations yield the desired dihydropyridine core. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, reducing costs and improving yields.

In terms of pharmacokinetics, 2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carboxylic acid exhibits promising characteristics that make it an attractive candidate for drug development. Its moderate solubility in both water and organic solvents enhances its bioavailability across different administration routes. Furthermore, its stability under physiological conditions ensures prolonged activity within biological systems. These properties are crucial for designing drugs that require precise dosing and sustained therapeutic effects.

The safety profile of 2-oxo-6-(thiophen-2-ytl)-1,2-dih ydro py rid ine -3 -car box ylic ac id has been evaluated through preclinical studies conducted on various animal models. These studies have demonstrated low toxicity at therapeutic doses while maintaining high selectivity for target enzymes and receptors. This selectivity is essential for minimizing side effects associated with off-target interactions commonly observed in traditional small-molecule drugs.

As research continues to uncover new therapeutic applications for 2 oxo -6 ( thi ophen - 2 yl ) - 1 , 2 di hy dro py rid ine - 3 - car box y lic ac id, collaborations between academic institutions and pharmaceutical companies are becoming increasingly vital. Such partnerships facilitate rapid translation of laboratory findings into clinical trials, expediting the development pipeline for novel therapeutics. The compound's versatility as a scaffold ensures that it will remain at the forefront of drug discovery efforts in years to come.

The future prospects for CAS No 56304 -45 -1 are bright given its multifaceted utility across multiple therapeutic domains. Innovations in computational chemistry are enabling researchers to predict novel derivatives with enhanced properties using machine learning algorithms trained on large datasets of biological activity data . This approach not only accelerates virtual screening but also provides insights into structure-function relationships that guide experimental design . p > < p > In conclusion, 56304 -45 -1 represents more than just an interesting chemical entity; it embodies innovation potential within pharmaceutical science . Its unique structural features coupled with emerging research findings position it as a cornerstone compound driving advancements toward next-generation therapeutics . As our understanding deepens , so too will opportunities emerge where this remarkable molecule can contribute meaningfully toward improving human health worldwide . p >